Cas no 2089495-35-0 (Pyrimidine, 2,4-dibromo-6-phenyl-)

• Product Name: Pyrimidine, 2,4-dibromo-6-phenyl-
• CAS No: 2089495-35-0
• MF: C₁₀H₆Br₂N₂
• MW: 313.976040363312
• MDL: MFCD00234589
• CID: 5173863
• Update Time: 2026-03-04

Pyrimidine, 2,4-dibromo-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2,4-dibromo-6-phenyl-

• MDL： MFCD00234589
• Inchi： 1S/C10H6Br2N2/c11-9-6-8(13-10(12)14-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： FNXYCTUXLKADEG-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(C2=CC=CC=C2)=CC(Br)=N1

Additional information on Pyrimidine, 2,4-dibromo-6-phenyl-

Introduction to 2,4-Dibromo-6-phenylpyrimidine (CAS No. 2089495-35-0)

2,4-Dibromo-6-phenylpyrimidine (CAS No. 2089495-35-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a wide range of biological activities. The unique substitution pattern of 2,4-dibromo-6-phenylpyrimidine makes it a valuable candidate for various applications, including drug discovery and the development of novel therapeutic agents.

The molecular structure of 2,4-dibromo-6-phenylpyrimidine consists of a pyrimidine ring with two bromine atoms at the 2 and 4 positions and a phenyl group at the 6 position. This specific arrangement imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its potential in various biological contexts, including its interactions with enzymes, receptors, and other biomolecules.

In the realm of medicinal chemistry, 2,4-dibromo-6-phenylpyrimidine has been explored for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against kinases, a family of enzymes that play crucial roles in cellular signaling pathways. Kinases are often implicated in various diseases, including cancer, and inhibitors of these enzymes are highly sought after for therapeutic purposes. Research has shown that 2,4-dibromo-6-phenylpyrimidine exhibits selective inhibition of certain kinases, making it a promising candidate for further development.

Beyond its potential as a kinase inhibitor, 2,4-dibromo-6-phenylpyrimidine has also been studied for its antimicrobial properties. Pyrimidines are known to have broad-spectrum antimicrobial activity, and the addition of bromine and phenyl groups can enhance this activity by altering the compound's interaction with microbial targets. Preliminary studies have demonstrated that 2,4-dibromo-6-phenylpyrimidine shows promising results against several bacterial and fungal strains, suggesting its potential as an antimicrobial agent.

The synthesis of 2,4-dibromo-6-phenylpyrimidine involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors followed by bromination and phenylation steps. The choice of reagents and solvents is critical in achieving the desired product with minimal side reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound.

In addition to its biological activities, the physical properties of 2,4-dibromo-6-phenylpyrimidine are also important considerations for its practical applications. The compound is typically a solid at room temperature with a well-defined melting point. Its solubility in various solvents can be tailored by modifying reaction conditions or through the use of co-solvents. These properties are crucial for optimizing its formulation in pharmaceutical products.

The safety profile of 2,4-dibromo-6-phenylpyrimidine is another critical aspect that has been extensively studied. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a drug candidate. However, like any chemical compound, it is important to conduct thorough safety evaluations to ensure its safe use in clinical settings.

In conclusion, 2,4-dibromo-6-phenylpyrimidine (CAS No. 2089495-35-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its properties and applications, paving the way for innovative therapeutic solutions.